Naltriben mesylate
Overview
Description
LSM-1385 is a morphinane alkaloid.
Scientific Research Applications
Opioid Receptor Research
Naltriben mesylate has been studied for its role in opioid receptor research. It's known for its selective antagonism at δ-opioid receptors. In a study, naltriben was used to investigate its effect on morphine-induced hyperlocomotion and dopamine turnover in the mouse limbic forebrain. The results suggested that δ-opioid receptors play a role in morphine-induced hyperlocomotion and excitation of mesolimbic dopamine systems (Narita et al., 2005). Additionally, naltriben has been used to differentiate δ-opioid receptor subtypes, δ1 and δ2, and has shown potential interaction with μ and κ receptors (Kim et al., 2001).
Neuropharmacology
In neuropharmacological research, this compound has been explored for its role in modulating the effects of alcohol. A study demonstrated that δ-opioid receptor subtypes have opposing effects on ethanol consumption, and naltriben was used as a selective ligand in this context (van Rijn & Whistler, 2009).
Glioblastoma Research
This compound has also been studied in the context of glioblastoma, the most aggressive brain tumor. A study found that naltriben enhanced the TRPM7-like current in human glioblastoma cells, significantly enhancing cell migration and invasion. This suggests a potential role of naltriben in influencing glioblastoma characteristics (Wong et al., 2017).
Peptide Anticancer Drugs
Another fascinating area of research involving this compound is in the development of peptide anticancer drugs. Naltriben analogues have been evaluated for their apoptotic activities, suggesting its potential as a component in cancer therapy (Kim et al., 2004).
Analytical Chemistry
In analytical chemistry, this compound has been studied for its fragmentation routes using mass spectrometry, contributing to the understanding of its structural characteristics and pharmacological actions (Joly et al., 2005).
Synthesis Methodology
Finally, research into the synthesis of this compound and its analogs has been conducted. An efficient and environmentally friendly method for synthesizing naltriben using Fischer synthesis in water was developed, demonstrating the potential for greener chemistry practices in drug development (Duval & Lever, 2010).
Properties
IUPAC Name |
22-(cyclopropylmethyl)-11,14-dioxa-22-azaheptacyclo[13.9.1.01,13.02,21.04,12.05,10.019,25]pentacosa-4(12),5,7,9,15,17,19(25)-heptaene-2,16-diol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25NO4/c28-18-8-7-15-11-20-26(29)12-17-16-3-1-2-4-19(16)30-22(17)24-25(26,21(15)23(18)31-24)9-10-27(20)13-14-5-6-14/h1-4,7-8,14,20,24,28-29H,5-6,9-13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHVWWEYETMPAMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2CCC34C5C6=C(CC3(C2CC7=C4C(=C(C=C7)O)O5)O)C8=CC=CC=C8O6 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.